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Compound of Interest

Compound Name: Citreamicin beta

CAS No.: 128999-30-4

Cat. No.: B145047 Get Quote

Core Directive & Executive Summary
Citreamicin

is a polycyclic xanthone antibiotic produced by Streptomyces vinaceus. While it exhibits potent
activity against Gram-positive bacteria (including MRSA), its disposal requires rigorous
adherence to Zero-Exit protocols.[1] Unlike standard organic waste, the primary risk here is not
just chemical toxicity, but the propagation of antimicrobial resistance (AMR) if active residues
enter the water table.

The Golden Rule: Treat Citreamicin

as a Non-RCRA Regulated Hazardous Waste that must be incinerated. Chemical inactivation
(bleach/acid) is insufficient for the stable xanthone core and is strictly prohibited as a primary
disposal method.

Hazard Identification & Chemical Stability
To dispose of a chemical safely, you must understand what resists degradation. Citreamicin

is structurally robust.
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Feature Technical Detail Operational Implication

Chemical Class Polycyclic Xanthone
High thermal stability; resistant

to mild hydrolysis.[1]

Primary Hazard Bioactive Antibiotic
Environmental release drives

bacterial resistance.

Physical State Yellow Crystalline Solid
High risk of electrostatic dust

generation.

Solubility DMSO, Methanol, Chloroform

Lipophilic; bio-accumulates if

released into aquatic systems.

[1]

Expert Insight: The xanthone ring system is thermodynamically stable. Standard autoclaving (

, 15 psi) often fails to cleave the core ring structure, leaving the molecule potentially

bioactive.[1] Incineration at

is the only validated destruction method.

Personal Protective Equipment (PPE) Matrix
Rationale: Prevention of inhalation sensitization and dermal absorption.

Respiratory: N95 minimum; P100/HEPA respirator recommended for handling dry powder

>10 mg.

Dermal: Double-gloving is mandatory.

Inner Layer: Latex or Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) – Extended cuff.
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Body: Tyvek lab coat or back-closing gown to prevent particulate accumulation on street

clothes.

Operational Disposal Workflows
A. Solid Waste (Stock, Powder, Contaminated Consumables)
Protocol:[1]

Segregation: Do not mix with general trash or biohazard bags destined for autoclaving.

Containment: Place all solid waste (weigh boats, gloves, expired vials) into a High-Density

Polyethylene (HDPE) container labeled "Hazardous Waste: Toxic - Incinerate Only."[1]

Labeling: Must explicitly state: “Contains Citreamicin Beta – Antibiotic/Cytotoxic – DO NOT

AUTOCLAVE.”

B. Liquid Waste (Mother Liquors, DMSO Stocks)
Protocol:[1]

No Drain Disposal: Under no circumstances should Citreamicin

solutions be poured down the sink.

Collection: Collect in a dedicated solvent waste carboy (glass or HDPE).

Pre-Treatment (Optional but Recommended): If the solution is aqueous and dilute, absorb

onto vermiculite or activated charcoal to stabilize it as a solid, then treat as Solid Waste

(Category A).

C. Spill Management (Immediate Response)
Causality: Dry powder spills are the highest risk due to aerosolization.

Isolate: Evacuate the immediate 3-meter radius.

Dampen: Gently cover the powder with paper towels soaked in 10% detergent solution (not

pure water) to prevent dust clouds.
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Wipe: Wipe centripetally (outside in).

Verify: Perform a UV lamp check (xanthones often fluoresce) to ensure no residue remains.

Visualized Workflows (Graphviz)[1]
Diagram 1: Waste Stream Decision Tree
This logic gate ensures no antibiotic residue enters municipal water.
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Caption: Decision logic for segregating Citreamicin beta waste. Note that autoclaving is

bypassed in favor of incineration.

Diagram 2: Spill Response Protocol
A linear workflow to minimize aerosol exposure during cleanup.
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Caption: Immediate containment steps for dry powder spills to prevent inhalation.

Regulatory Framework & Compliance
While Citreamicin

may not have a specific "P-list" or "U-list" code under US EPA regulations, it falls under the
"Pharmaceutical Waste" rule (40 CFR Part 266 Subpart P).[1]

US EPA: Treat as Non-RCRA Regulated Hazardous Waste.

EU Waste Framework: Code 18 01 09 (medicines other than those mentioned in 18 01 08).

Transport: UN 3249 (Medicine, solid, toxic, n.o.s.) or UN 3077 (Environmentally hazardous

substance, solid, n.o.s.) depending on quantity and purity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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